Cas no 28714-26-3 (Aerothionin)

• Product Name: Aerothionin
• CAS No: 28714-26-3
• MF: C₂₄H₂₆Br₄N₄O₈
• MW: 818.101243495941
• CID: 262914
• PubChem ID: 122361343
• Update Time: 2024-10-30

Aerothionin Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N,N'-1,4-butanediylbis[7,9-dibromo-10-hydroxy-8-methoxy-, (5S,5'S,10R,10'R)-
• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N,N'-1,4-butanediylbis[7,9-dibromo-10-hyd...
• 7,9-dibromo-N-[4-[(7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carbonyl)amino]butyl]-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide
• (+)-Aerothionin
• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N,N'-1,4-butanediylbis[7,9-dibromo-10-hydroxy-8-methoxy-, [5S-[5a(5'R*,10'S*),10b]]-
• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide,N,N'-tetramethylenebis[7,9-dibromo-10-hydroxy-8-methoxy- (8CI)
• Aerothionin
• Aerothionine
• Erothionin
• CID 122361343
• NSC177380
• NCI60_001482
• 1-Oxa-2-azaspiro(4.5)deca-2,6,8-triene-3-carboxamide, N,N'-1,4-butanediylbis(7,9-dibromo-10-hydroxy-
• CHEMBL1999742
• NSC-177380
• SCHEMBL4665946
• 1-Oxa-2-azaspiro(4.5)deca-2,6,8-triene-3-carboxamide, N,N'-1,4-butanediylbis(7,9-dibromo-10-hydroxy-8-methoxy-
• N,N'-(Butane-1,4-diyl)bis(7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide)
• 28714-26-3
• DTXSID80951364
• CHEMBL4561984
• (5S,6R)-7,9-dibromo-N-[4-[[(5S,6R)-7,9-dibromo-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carbonyl]amino]butyl]-6-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,7,9-triene-3-carboxamide
• Q27138177
• 1-Oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide, N,N'-1,4-butanediylbis[7,9-dibromo-10-hydroxy-8-methoxy-, (5S,5'S,10R,10'R)-
• SCHEMBL8269842
• J-017215
• (5S,5'S,10R,10'R)-N,N'-(Butane-1,4-diyl)bis(7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide)
• CHEMBL228076
• CCG-257557
• CHEBI:69838
• (5S,10R,5'S,10'R)-N,N'-butane-1,4-diylbis(7,9-dibromo-10-hydroxy-8-methoxy-1-oxa-2-azaspiro[4.5]deca-2,6,8-triene-3-carboxamide)
• CS-0081543
• HY-121349

• Inchi： 1S/C24H26Br4N4O8/c1-37-17-11(25)7-23(19(33)15(17)27)9-13(31-39-23)21(35)29-5-3-4-6-30-22(36)14-10-24(40-32-14)8-12(26)18(38-2)16(28)20(24)34/h7-8,19-20,33-34H,3-6,9-10H2,1-2H3,(H,29,35)(H,30,36)/t19?,20?,23-,24-/m1/s1
• InChI Key： BJWQSQOWGBUSFC-KBTIEJEYSA-N
• SMILES： BrC1=C(C(=C[C@]2(C1O)CC(C(NCCCCNC(C1C[C@@]3(C=C(C(=C(C3O)Br)OC)Br)ON=1)=O)=O)=NO2)Br)OC

Computed Properties

• Exact Mass: 817.84432 g/mol
• Monoisotopic Mass: 813.84841 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 160
• Molecular Weight: 818.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines